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Compound Name: p-Cresyl isovalerate

Cat. No.: B1584962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to p-Cresyl Isovalerate
p-Cresyl isovalerate (CAS 55066-56-3), also known as 4-methylphenyl 3-methylbutanoate, is

an aromatic ester valued in the fragrance and flavor industry for its complex and multifaceted

scent profile.[1][2][3] It is derived from p-cresol and isovaleric acid and typically presents as a

colorless to pale yellow liquid.[1][2] Its unique olfactory characteristics make it a versatile

ingredient in a wide range of scented products. This document provides detailed application

notes and experimental protocols for the effective use of p-cresyl isovalerate in fragrance

formulations.

Olfactory Profile and Chemical Properties
p-Cresyl isovalerate possesses a distinctive and powerful odor with multiple facets, primarily

described as herbal, fruity, animalic, sweet, floral, phenolic, and having tobacco undertones.[4]

[5] This complexity allows it to be used to create nuanced and sophisticated fragrance

compositions.

Table 1: Olfactory Profile of p-Cresyl Isovalerate
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Odor Facet Description

Primary Tobacco-like, animalic, sweet-herbaceous[4]

Secondary Fruity, floral, phenolic[5]

Substantivity 40 hours at 100.00% on a smelling strip

Table 2: Physicochemical Properties of p-Cresyl Isovalerate

Property Value Source

CAS Number 55066-56-3 [2][3][5]

Molecular Formula C12H16O2 [3][5]

Molecular Weight 192.25 g/mol [3][5]

Appearance
Colorless to pale yellow clear

oily liquid
[6]

Boiling Point
103 °C @ 2.00 mm Hg; 125 °C

@ 10.00 mm Hg
[6]

Flash Point 209.00 °F (98.33 °C) [4]

Vapor Pressure 0.010900 mm/Hg @ 25.00 °C [6]

logP (o/w) 3.453 (est) [4]

Solubility
Insoluble in water; soluble in

oils and ethanol.
[3][5]

Recommended Usage
Up to 0.2000% in the

fragrance concentrate
[4]

Applications in Fragrance Formulations
The versatile aroma profile of p-cresyl isovalerate makes it suitable for a variety of fragrance

applications, from fine perfumery to personal and household care products. According to the

International Fragrance Association (IFRA), there are no restrictions on the use of p-cresyl
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isovalerate in various product categories, indicating a favorable safety profile for its intended

applications.[5]

Fine Fragrances
In fine perfumery, p-cresyl isovalerate can be used to impart warmth, complexity, and an

intriguing animalic note. It is particularly effective in oriental, chypre, and tobacco-themed

fragrances. Its sweet, herbaceous, and slightly fruity facets can also be used to create unique

floral and gourmand compositions.

Function: Adds depth, richness, and a touch of animalic sensuality. Can be used to create

leather and tobacco accords.

Typical Concentration in Fragrance Concentrate: 0.01% - 0.2%

Personal Care Products
p-Cresyl isovalerate can be incorporated into a wide range of personal care products to

provide a long-lasting and sophisticated fragrance.

Lotions and Creams: Its warm and sweet notes can enhance the sensory experience of

skincare products.

Soaps and Body Washes: The robust character of p-cresyl isovalerate allows it to perform

well in rinse-off products, leaving a subtle and pleasant scent on the skin.

Hair Care: In shampoos and conditioners, it can contribute to a unique and memorable

fragrance profile.

Household Products
The strong and diffusive nature of p-cresyl isovalerate makes it a suitable candidate for

fragrancing various household items.

Candles and Air Fresheners: Its rich and warm aroma can create a cozy and inviting

atmosphere.
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Cleaning Products: It can be used to mask base odors and provide a pleasant and lasting

scent.

Experimental Protocols
To effectively evaluate and utilize p-cresyl isovalerate in fragrance formulations, a series of

standardized experimental protocols should be followed.

Sensory Panel Evaluation
A trained sensory panel is crucial for assessing the olfactory characteristics of p-cresyl
isovalerate and its performance in a fragrance blend.

Objective: To characterize the odor profile of p-cresyl isovalerate and evaluate its contribution

to a fragrance formulation.

Materials:

p-Cresyl isovalerate solution (e.g., 1% in dipropylene glycol or ethanol)

Fragrance formulation containing p-cresyl isovalerate

Control fragrance formulation (without p-cresyl isovalerate)

Odor-free smelling strips

Sensory evaluation booths with controlled lighting and ventilation

Data collection forms or software

Procedure:

Panelist Training: Train panelists to identify and rate the intensity of various odor attributes

(e.g., herbal, fruity, animalic, sweet, floral, phenolic, tobacco).

Sample Preparation: Dip smelling strips into the test solutions for a standardized duration

and allow the solvent to evaporate for a set time before evaluation.

Evaluation: Panelists smell the strips in a randomized and blindfolded manner.
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Data Collection: Panelists rate the intensity of each odor attribute on a structured scale (e.g.,

a 10-point scale). They also provide descriptive comments.

Data Analysis: Analyze the data statistically to determine the significant odor attributes and

the overall perception of the fragrance.

Preparation Evaluation Analysis

Panelist Training Sample Preparation Blind Evaluation Data Collection Statistical Analysis Final Report

Click to download full resolution via product page

Sensory Panel Evaluation Workflow

Stability Testing
Stability testing is essential to ensure that the fragrance containing p-cresyl isovalerate
maintains its intended character and does not cause any undesirable changes in the final

product over time.

Objective: To assess the physical and chemical stability of a fragrance formulation containing

p-cresyl isovalerate in a product base.

Materials:

Product base (e.g., lotion, shampoo, ethanol for fine fragrance)

Fragrance oil containing p-cresyl isovalerate

Control samples (product base without fragrance and with a known stable fragrance)

Environmental chambers (for controlled temperature, light, and humidity)

Analytical instruments (GC-MS, pH meter, viscometer)

Sensory panel
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Procedure:

Sample Preparation: Prepare samples of the final product containing the test fragrance.

Storage Conditions: Store the samples under various conditions:

Accelerated: 40°C, 75% relative humidity for 3 months.

Real-time: 25°C, 60% relative humidity for the intended shelf life of the product.

Light Exposure: UV light exposure to simulate retail conditions.

Evaluation Intervals: Evaluate the samples at predetermined time points (e.g., 0, 1, 2, 3

months for accelerated testing).

Parameters to Evaluate:

Physical: Color, clarity, viscosity, pH.

Chemical: Concentration of key fragrance components (including p-cresyl isovalerate)

using GC-MS.

Olfactory: Scent profile evaluated by a sensory panel.

Data Analysis: Compare the results of the test samples to the control samples to identify any

significant changes.
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Fragrance Stability Testing Workflow

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique to identify the specific aroma compounds that contribute to the

overall scent of a fragrance mixture.

Objective: To identify and characterize the odor contribution of p-cresyl isovalerate in a

complex fragrance matrix.

Materials:
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Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port.

Fragrance sample containing p-cresyl isovalerate.

Trained human assessor (sniffer).

Appropriate GC column (e.g., non-polar or polar capillary column).

Procedure:

Sample Injection: Inject a diluted sample of the fragrance oil into the GC.

Separation: The volatile compounds are separated based on their boiling points and polarity

as they pass through the GC column.

Detection: The effluent from the column is split between the MS detector and the

olfactometry port.

Olfactory Evaluation: A trained assessor sniffs the effluent from the olfactometry port and

records the time, intensity, and description of each perceived odor.

MS Analysis: Simultaneously, the MS detector identifies the chemical structure of the eluted

compounds.

Data Correlation: Correlate the sensory data from the olfactometry port with the chemical

identification from the MS to pinpoint the odor contribution of each compound, including p-
cresyl isovalerate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation

Detection Analysis

Gas Chromatograph Column Splitter

Mass Spectrometer

Olfactometry Port

Chemical Identification

Sensory Data

Correlation Odor Contribution Profile

Click to download full resolution via product page

Gas Chromatography-Olfactometry (GC-O) Workflow

Olfactory Receptor Interaction
The perception of p-cresyl isovalerate's complex aroma is initiated by its interaction with

olfactory receptors (ORs) in the nasal epithelium. While specific ORs that bind to p-cresyl
isovalerate have not been definitively identified, it is understood that odorant molecules like

esters bind to a combination of ORs, creating a unique "odor code" that is interpreted by the

brain. The animalic and phenolic notes of p-cresyl isovalerate suggest potential interaction

with ORs that are also sensitive to cresols and other phenolic compounds. Further research,

potentially using techniques like calcium imaging with expressed ORs, could elucidate the

specific receptors involved in its perception.

Conclusion
p-Cresyl isovalerate is a valuable and versatile ingredient in the perfumer's palette. Its

complex olfactory profile, good stability, and favorable safety assessment make it suitable for a

wide array of applications in fine fragrances, personal care products, and household goods. By

employing rigorous experimental protocols for sensory evaluation, stability testing, and

analytical characterization, researchers and formulators can effectively harness the unique

properties of p-cresyl isovalerate to create innovative and appealing fragrances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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